molecular formula C16H18N4 B6197747 N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine CAS No. 169516-12-5

N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine

Cat. No.: B6197747
CAS No.: 169516-12-5
M. Wt: 266.3
InChI Key:
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Description

N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine is a research compound with the molecular formula C16H18N4 and a molecular weight of 266.3. It is primarily used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine involves the reaction of 1,10-phenanthroline-4,7-dione with methylamine and formaldehyde in the presence of a reducing agent. The detailed steps are as follows:

  • Dissolve 1,10-phenanthroline-4,7-dione in a solvent such as ethanol or methanol.
  • Add methylamine and formaldehyde to the solution.
  • Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the solution.
  • Heat the solution to reflux for several hours.
  • Cool the solution and filter the precipitate.
  • Wash the precipitate with a solvent such as diethyl ether or chloroform.
  • Dry the product under vacuum.

Chemical Reactions Analysis

N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine undergoes various types of chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

    Reduction: It can be reduced using common reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can undergo substitution reactions where one or more of its atoms are replaced by other atoms or groups.

Scientific Research Applications

N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine is widely used in scientific research, including:

    Chemistry: It is used as a ligand in coordination chemistry and catalysis.

    Biology: The compound is used in biochemical assays and studies involving enzyme inhibition.

    Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine involves its interaction with specific molecular targets and pathways. It acts as a ligand, binding to metal ions and forming complexes that can influence various biochemical and chemical processes.

Comparison with Similar Compounds

N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine can be compared with other similar compounds such as:

    1,10-Phenanthroline: A parent compound with similar coordination properties but without the methyl groups.

    3,4,7,8-Tetramethyl-1,10-phenanthroline: Another derivative with different substitution patterns.

These comparisons highlight the unique properties of this compound, particularly its specific substitution pattern that influences its chemical behavior and applications.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine involves the reaction of 1,10-phenanthroline-4,7-dione with methylamine and formaldehyde in the presence of a reducing agent.", "Starting Materials": [ "1,10-phenanthroline-4,7-dione", "methylamine", "formaldehyde", "reducing agent" ], "Reaction": [ "1. Dissolve 1,10-phenanthroline-4,7-dione in a solvent such as ethanol or methanol.", "2. Add methylamine and formaldehyde to the solution.", "3. Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the solution.", "4. Heat the solution to reflux for several hours.", "5. Cool the solution and filter the precipitate.", "6. Wash the precipitate with a solvent such as diethyl ether or chloroform.", "7. Dry the product under vacuum." ] }

CAS No.

169516-12-5

Molecular Formula

C16H18N4

Molecular Weight

266.3

Purity

0

Origin of Product

United States

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